Cas no 2344681-56-5 (5-(furan-2-yl)-N-{2-4-(pentafluoro-lambda6-sulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-{2-4-(pentafluoro-lambda6-sulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide
• CAS No: 2344681-56-5
• MF: C₁₆H₁₃F₅N₂O₃S
• MW: 408.34304022789
• MDL: MFCD32202947
• CID: 5174908
• Update Time: 2025-05-26

5-(furan-2-yl)-N-{2-4-(pentafluoro-lambda6-sulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Furan-2-yl)-N-[2-[4-(pentafluoro-lambda6-sulfanyl)phenyl]ethyl]-1,2-oxazole-3-carboxamide
• 5-(furan-2-yl)-N-{2-4-(pentafluoro-lambda6-sulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide

• MDL： MFCD32202947
• Inchi： 1S/C16H13F5N2O3S/c17-27(18,19,20,21)12-5-3-11(4-6-12)7-8-22-16(24)13-10-15(26-23-13)14-2-1-9-25-14/h1-6,9-10H,7-8H2,(H,22,24)
• InChI Key： UINGZGMHRNZWHT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(C1C=C(C2=CC=CO2)ON=1)=O)(F)(F)(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 554
• XLogP3: 6
• Topological Polar Surface Area: 69.3

Additional information on 5-(furan-2-yl)-N-{2-4-(pentafluoro-lambda6-sulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide

Introduction to 5-(furan-2-yl)-N-{2-4-(pentafluoro-lambda6-sulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide (CAS No. 2344681-56-5)

5-(furan-2-yl)-N-{2-4-(pentafluoro-lambda6-sulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide, identified by its CAS number 2344681-56-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a furan moiety, an N-substituted amide, and a pentafluoro-lambda6-sulfanyl aromatic ring, each contributing to its unique chemical properties and biological interactions.

The presence of the furan ring at the 5-position of the oxazole core is particularly noteworthy, as furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The pentafluoro-lambda6-sulfanyl substituent on the phenyl ring introduces a high degree of electronic richness and lipophilicity, which can modulate the compound's solubility, bioavailability, and target binding affinity. This combination of structural features makes 5-(furan-2-yl)-N-{2-4-(pentafluoro-lambda6-sulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. The oxazole scaffold, in particular, has been implicated in numerous bioactive molecules due to its ability to engage with various biological targets. Studies have demonstrated that oxazole derivatives can exhibit inhibitory effects on enzymes such as cyclooxygenase (COX), lipoxygenase (LOX), and matrix metalloproteinases (MMPs), which are pivotal in inflammatory and degenerative diseases. Additionally, the furan moiety has been shown to contribute to the compound's ability to interact with DNA and RNA, suggesting potential applications in antiviral and anticancer therapies.

The N-substituted amide group in the structure of 5-(furan-2-yl)-N-{2-4-(pentafluoro-lambda6-sulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide is another critical feature that influences its biological activity. Amides are well-known for their role as bioisosteres in medicinal chemistry, often used to improve metabolic stability and binding affinity. The specific substitution pattern on this amide group may enhance its interaction with biological targets by optimizing hydrogen bonding networks and hydrophobic contacts. Furthermore, the pentafluoro-lambda6-sulfanyl aromatic ring adds a layer of complexity to the molecule's pharmacophore, potentially enabling selective binding to specific protein receptors or enzymes involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds like 5-(furan-2-yl)-N-{2-4-(pentafluoro-lambda6-sulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide for their potential biological activity. These computational approaches allow researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures before conducting expensive experimental validations. Such methodologies have been instrumental in accelerating the drug discovery process and have led to the identification of several promising candidates for further development.

The synthesis of 5-(furan-2-yl)-N-{2-4-(pentafluoro-lambda6-sulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide presents unique challenges due to its complex structural features. However, modern synthetic techniques have made significant strides in enabling the efficient preparation of such molecules. For instance, transition metal-catalyzed cross-coupling reactions have become indispensable tools in constructing carbon-carbon bonds under mild conditions. Additionally, palladium-catalyzed reactions have been employed to introduce the pentafluoro-lambda6-sulfanyl group into the aromatic ring with high selectivity and yield.

The pharmacological evaluation of 5-(furan-2-yl)-N-{2-4-(pentafluoro-lambda6-sulfanyl)phenylethyl}-1,2-oxazole-3-carboxamide has revealed several intriguing properties that warrant further investigation. In vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammation and cancer progression. The exact mechanisms by which it exerts these effects are still under exploration but may involve modulation of signaling pathways or interference with enzyme-substrate interactions.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarities to known bioactive molecules, it may serve as a lead compound for developing new treatments for conditions such as arthritis, neurodegenerative diseases, and certain types of cancer. Moreover, its ability to interact with nucleic acids suggests that it could be repurposed for antiviral or antitumor therapies.

As research continues to uncover new biological targets and mechanisms of action, 5-(furan - 2 - yl ) - N - { 2 - 4 - ( pentafluoro - lambda 6 - sulfanyl ) phenylethyl } - 1 , 2 - oxazole - 3 - carboxamide ( CAS No . 2344681 - 56 - 5 ) holds promise as a versatile tool for drug discovery . Its unique structural features provide a rich foundation for further chemical modification and optimization aimed at enhancing its pharmacological efficacy and safety profile .